Cas no 1881320-73-5 (3-chloro-4,5-diethoxyphenol)

• Product Name: 3-chloro-4,5-diethoxyphenol
• CAS No: 1881320-73-5
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 5530212
• Update Time: 2025-10-12

3-chloro-4,5-diethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-4,5-diethoxy-
• 3-chloro-4,5-diethoxyphenol

• Inchi： 1S/C10H13ClO3/c1-3-13-9-6-7(12)5-8(11)10(9)14-4-2/h5-6,12H,3-4H2,1-2H3
• InChI Key： AGBUASVBZKAZLQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=C(OCC)C(Cl)=C1

Additional information on 3-chloro-4,5-diethoxyphenol

Recent Advances in the Study of 3-Chloro-4,5-diethoxyphenol (CAS: 1881320-73-5): A Comprehensive Research Brief

3-Chloro-4,5-diethoxyphenol (CAS: 1881320-73-5) is a phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its chemical properties, biological activities, and potential as a scaffold for novel drug candidates. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest in recent studies has been the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated that 3-chloro-4,5-diethoxyphenol serves as a versatile building block in organic synthesis, particularly in the development of polyphenolic derivatives with enhanced biological activities. Its unique chemical structure, featuring both chloro and ethoxy functional groups, allows for selective modifications that can be tailored to specific pharmacological targets.

In terms of biological activity, recent in vitro studies have shown promising results regarding the compound's antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 3-chloro-4,5-diethoxyphenol exhibited significant free radical scavenging activity, outperforming several known antioxidants in standardized assays. These findings suggest potential applications in the treatment of oxidative stress-related disorders, although further in vivo studies are needed to validate these effects.

The compound's potential as an antimicrobial agent has also been investigated. Preliminary results indicate that 3-chloro-4,5-diethoxyphenol demonstrates moderate activity against certain Gram-positive bacterial strains, with researchers hypothesizing that this activity may be enhanced through structural modifications. The mechanism of action appears to involve disruption of bacterial cell membranes, though the exact molecular interactions remain under investigation.

From a pharmaceutical development perspective, recent computational studies have explored the compound's drug-likeness and pharmacokinetic properties. Molecular docking simulations suggest that 3-chloro-4,5-diethoxyphenol may interact with several important biological targets, including enzymes involved in inflammatory pathways. However, researchers note that the compound's relatively low solubility presents a challenge for formulation development, prompting ongoing research into prodrug strategies and delivery systems.

Looking forward, the research community anticipates several promising directions for 3-chloro-4,5-diethoxyphenol. Current investigations are focusing on its potential as a lead compound for neurodegenerative diseases, given its ability to cross the blood-brain barrier in preliminary models. Additionally, researchers are exploring its use in combination therapies, particularly in conjunction with existing antimicrobial agents to combat drug-resistant pathogens.

In conclusion, 3-chloro-4,5-diethoxyphenol (CAS: 1881320-73-5) represents a compound of growing importance in chemical biology and pharmaceutical research. While current studies have elucidated several promising aspects of its biological activity and synthetic utility, significant work remains to fully characterize its therapeutic potential and optimize its pharmacological properties. Continued research in this area is expected to yield valuable insights for drug discovery and development in the coming years.